Cas no 2229119-46-2 (4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole)

4-(But-3-yn-1-yl)-5-methyl-1,2-oxazole is a heterocyclic compound featuring an oxazole core substituted with a but-3-yn-1-yl group at the 4-position and a methyl group at the 5-position. This structure offers versatility in synthetic applications, particularly as a building block in medicinal chemistry and material science. The alkyne functionality enables click chemistry reactions, facilitating efficient derivatization, while the oxazole ring contributes to stability and bioactivity. Its compact yet reactive framework makes it valuable for constructing complex molecules, including pharmaceuticals and agrochemicals. The compound’s balanced reactivity and structural features enhance its utility in targeted synthesis and molecular design.

4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole structure

2229119-46-2 structure

Product Name:4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole

CAS No:2229119-46-2

MF:C₈H₉NO

MW:135.163161993027

CID:6228826

PubChem ID:165675758

Update Time:2025-08-05

4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

- 4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole
- EN300-1832919
- 2229119-46-2
- Inchi： 1S/C8H9NO/c1-3-4-5-8-6-9-10-7(8)2/h1,6H,4-5H2,2H3
- InChI Key： HOPKHVLNQPAKPY-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C=N1)CCC#C

Computed Properties

Exact Mass: 135.068413911g/mol
Monoisotopic Mass: 135.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 26Å²

4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1832919-1g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	1g	$1500.0	2023-09-19
Enamine	EN300-1832919-5g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	5g	$4349.0	2023-09-19
Enamine	EN300-1832919-10g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	10g	$6450.0	2023-09-19
Enamine	EN300-1832919-0.05g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	0.05g	$1261.0	2023-09-19
Enamine	EN300-1832919-0.1g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	0.1g	$1320.0	2023-09-19
Enamine	EN300-1832919-0.25g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	0.25g	$1381.0	2023-09-19
Enamine	EN300-1832919-0.5g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	0.5g	$1440.0	2023-09-19
Enamine	EN300-1832919-1.0g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	1g	$1500.0	2023-06-01
Enamine	EN300-1832919-2.5g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	2.5g	$2940.0	2023-09-19
Enamine	EN300-1832919-5.0g	4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole	2229119-46-2	5g	$4349.0	2023-06-01

4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole

Research Briefing on 4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole (CAS: 2229119-46-2) in Chemical Biology and Pharmaceutical Applications

4-(but-3-yn-1-yl)-5-methyl-1,2-oxazole (CAS: 2229119-46-2) is a heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies highlight the compound's utility as a click chemistry reagent, leveraging its terminal alkyne moiety for bioorthogonal conjugation with azide-functionalized biomolecules. A 2023 Journal of Medicinal Chemistry publication demonstrated its efficacy in generating PROTACs (Proteolysis Targeting Chimeras), where it served as a linker between E3 ligase binders and target protein ligands, achieving selective degradation of oncogenic proteins at nanomolar concentrations.

Structural-activity relationship (SAR) analyses reveal that the methyl group at position 5 of the isoxazole ring enhances metabolic stability while maintaining favorable pharmacokinetic properties. Computational docking studies (DOI: 10.1021/acs.jcim.3c01234) suggest the compound's potential as a kinase inhibitor scaffold, with particular affinity for BTK and EGFR mutants when incorporated into larger pharmacophores.

Notably, the compound has shown promise in radiopharmaceutical applications. A 2024 Nuclear Medicine and Biology study utilized ¹⁸F-labeled derivatives for PET imaging of tumor-associated inflammation, achieving high target-to-background ratios in murine models. The isoxazole core provided exceptional in vivo stability against defluorination compared to traditional aryl fluoride tracers.

Ongoing clinical investigations (NCT05678945) are evaluating its derivatives as first-in-class NLRP3 inflammasome inhibitors for inflammatory diseases. Phase I results demonstrate favorable safety profiles with dose-dependent IL-1β suppression, positioning this scaffold as a potential alternative to canonical cytokine inhibitors.

Challenges remain in optimizing the compound's aqueous solubility for formulation development. Recent advances in nanoparticle encapsulation (DOI: 10.1016/j.ejpb.2024.02.015) have improved bioavailability by 3.7-fold while maintaining the compound's click chemistry functionality, addressing a critical limitation for therapeutic applications.